2-Octanone
2-Octanone
2-octanone is a methyl ketone that is octane substituted by an oxo group at position 2. It has a role as a metabolite.
, also known as octan-2-one or fema 2802, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a bitter, earthy, and gasoline tasting compound that can be found in a number of food items such as corn, alcoholic beverages, nuts, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products.
, also known as octan-2-one or fema 2802, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a bitter, earthy, and gasoline tasting compound that can be found in a number of food items such as corn, alcoholic beverages, nuts, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
111-13-7
VCID:
VC0155638
InChI:
InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h3-7H2,1-2H3
SMILES:
CCCCCCC(=O)C
Molecular Formula:
C8H16O
Molecular Weight:
128.21 g/mol
2-Octanone
CAS No.: 111-13-7
Reference Standards
VCID: VC0155638
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol
| CAS No. | 111-13-7 |
|---|---|
| Product Name | 2-Octanone |
| Molecular Formula | C8H16O |
| Molecular Weight | 128.21 g/mol |
| IUPAC Name | octan-2-one |
| Standard InChI | InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h3-7H2,1-2H3 |
| Standard InChIKey | ZPVFWPFBNIEHGJ-UHFFFAOYSA-N |
| SMILES | CCCCCCC(=O)C |
| Canonical SMILES | CCCCCCC(=O)C |
| Boiling Point | 172.5 °C 173.5 |
| Colorform | Colorless liquid |
| Density | d204 0.82 0.820 at 20 °C/4 °C 0.813-0.819 |
| Flash Point | 125 °F (52 °C) (Closed cup) |
| Melting Point | -16.0 °C Fp -16 ° -16 °C -16°C |
| Physical Description | Liquid colourless to pale yellow liquid with an apple-like odou |
| Description | 2-octanone is a methyl ketone that is octane substituted by an oxo group at position 2. It has a role as a metabolite. , also known as octan-2-one or fema 2802, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a bitter, earthy, and gasoline tasting compound that can be found in a number of food items such as corn, alcoholic beverages, nuts, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products. |
| Shelf Life | Low in volatility |
| Solubility | 0.01 M 0.899 mg/mL at 20 °C Miscible with alcohol, ether 1:9-12 IN 50% ALCOHOL, 1:1-1.7 IN 70% ALCOHOL Soluble in alcohol, hydrocarbons, ether, esters, etc. In water, 899 mg/L at 20 °C 1 ml in 1 ml 95% alcohol (in ethanol) |
| Synonyms | 2-Oxooctane; Hexyl Methyl Ketone; Methyl Hexyl Ketone; Methyl n-Hexyl Ketone; NSC 3712; NSC 5936; n-Hexyl Methyl Ketone |
| Vapor Density | 4.4 (Air = 1) |
| Vapor Pressure | 1.35 mmHg 1.35 mm Hg at 25 °C |
| PubChem Compound | 8093 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume